N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-chloropicolinamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-4-chloropyridine-2-carboxamide
• InChI: InChI=1S/C12H7ClN4OS/c13-7-4-5-14-10(6-7)12(18)15-8-2-1-3-9-11(8)17-19-16-9/h1-6H,(H,15,18)
• InChI Key: MGBJDRWIKOMMCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)C3=NC=CC(=C3)Cl
• Molecular Formula: C12H7ClN4OS
• Molecular Weight: 290.73 g/mol

Description

The compound seems to be a derivative of benzo[c][1,2,5]thiadiazole. Benzo[c][1,2,5]thiadiazoles are recognized to possess potent pharmacological activities including anticancer potential. They are often included into a wide variety of biologically active compounds and various photovoltaic devices.

Scientific Research Applications

Photovoltaics

The electron donor–acceptor (D–A) systems based on the BTZ motif have been extensively researched for use in photovoltaics. These systems involve combining the BTZ acceptor group with various donor groups. By systematically modifying the optoelectronic and photophysical properties, researchers aim to enhance the efficiency of solar cells. .

Visible-Light Organophotocatalysis

While BTZs have been studied for photovoltaics and fluorescence, their potential as visible-light organophotocatalysts has not received in-depth exploration until recently. Researchers synthesized a library of 26 D–A compounds based on the BTZ group and systematically modified their properties. These photocatalysts were validated using various reactions, including Minisci-type decarboxylative alkylation of electron-deficient heteroarenes. .

Antibacterial Activity

Aggregation-induced emission luminogens (AIEgens) containing the BTZ core have shown potent bactericidal activity against both extracellular and internalized Gram-positive pathogens. These compounds exhibit aggregation-induced emission, which enhances their fluorescence upon aggregation. .

Organic Light Emitting Diodes (OLEDs)

Donor-acceptor-donor (D-A-A) structures incorporating 2,1,3-benzothiadiazole as an internal acceptor have been investigated for OLED applications. The compound’s electronic properties contribute to efficient charge transport and emission in OLED devices. .

Medicinal Chemistry

While not extensively explored, the BTZ scaffold offers opportunities in medicinal chemistry. Researchers may investigate its interactions with biological targets, potential drug-like properties, and therapeutic applications. Further studies are needed to unlock its full potential in this field.

Future Directions

While the future directions for “N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-chloropicolinamide” are not specified in the sources I found, benzo[c][1,2,5]thiadiazole derivatives are being investigated for various applications such as dye-sensitized solar cells (DSSCs) and organic light emitting diodes (OLEDs).